Cas no 31469-37-1 (10-Pentacosanone)

• Product Name: 10-Pentacosanone
• CAS No: 31469-37-1
• MF: C₂₅H₅₀O
• MW: 366.663908481598
• CID: 2948772
• PubChem ID: 129776318
• Update Time: 2025-08-02

10-Pentacosanone Chemical and Physical Properties

Names and Identifiers

• 10-Pentacosanone

• Inchi： 1S/C25H50O/c1-3-5-7-9-11-12-13-14-15-16-18-20-22-24-25(26)23-21-19-17-10-8-6-4-2/h3-24H2,1-2H3
• InChI Key： NSHORHTXEVNSCG-UHFFFAOYSA-N
• SMILES： CCCCCCCCCC(=O)CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 366.386166214g/mol
• Monoisotopic Mass: 366.386166214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 22
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: Not available
• Melting Point: 63 - 66°C
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: Chloroform (Slightly), Dichloromethane (Slightly), Methanol (Slightly, Heated)
• Vapor Pressure: Not available

10-Pentacosanone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator, under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 10-Pentacosanone

10-Pentacosanone: A Comprehensive Overview

10-Pentacosanone (CAS No. 31469-37-1) is a long-chain ketone with a molecular formula of C₂₅H₅₀O. It belongs to the class of straight-chain ketones, specifically the pentacosanones, which are characterized by their 25-carbon backbone. This compound is a saturated ketone, meaning it lacks double bonds in its carbon chain, making it relatively stable under normal conditions. The long carbon chain and the presence of a ketone group at the 10th position contribute to its unique physical and chemical properties.

The IUPAC name for this compound is pentacosa-10-none, reflecting its structure. The numbering of the carbon chain starts from the end closest to the ketone group, ensuring that the carbonyl group is at position 10. This specific positioning influences its solubility, melting point, and reactivity. Recent studies have highlighted the importance of understanding such structural nuances in predicting the behavior of long-chain ketones in various applications.

Physical Properties: 10-Pentacosanone is a white crystalline solid at room temperature with a melting point of approximately 58°C. Its boiling point is around 385°C, indicating its stability under high-temperature conditions. The compound is sparingly soluble in water but dissolves readily in organic solvents such as hexane, dichloromethane, and chloroform. These properties make it suitable for use in organic synthesis and as a precursor in the production of other chemical compounds.

Synthesis and Applications: The synthesis of 10-Pentacosanone typically involves the oxidation of an appropriate alcohol or through dehydrogenation reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these processes. In terms of applications, this compound finds use in the fragrance industry due to its pleasant odor profile. It is also employed as an intermediate in the production of biodegradable polymers and as a component in certain pharmaceutical formulations.

Biological Activity: Studies have shown that 10-Pentacosanone exhibits moderate antimicrobial activity against certain bacterial strains. This property has sparked interest in exploring its potential as a natural preservative or an additive in food products. Additionally, research into its effects on cellular metabolism has revealed its role as a signaling molecule in some biological systems.

Environmental Impact: Given its biodegradability, 10-Pentacosanone is considered environmentally friendly compared to many synthetic chemicals. However, its persistence in certain ecosystems remains an area of concern for regulatory bodies. Ongoing research aims to optimize its production processes to minimize environmental footprint while maintaining its utility across various industries.

In conclusion, 10-Pentacosanone (CAS No. 31469-37-1) stands out as a versatile compound with diverse applications across multiple sectors. Its unique chemical structure and favorable physical properties make it an invaluable tool in organic synthesis and material science. As research continues to uncover new insights into its biological and environmental impacts, this compound is poised to play an even greater role in sustainable chemical innovation.